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Compound of Interest

Compound Name: Cardine
Cat. No.: B15952939
Get Quote
\ J

This guide provides crucial safety and logistical information for laboratory professionals
handling Nicardipine hydrochloride. The following procedures are designed to ensure the safe
handling, use, and disposal of this compound in a research environment.

Nicardipine hydrochloride, commercially known as Cardene, is a calcium channel blocker used
in the management of hypertension and angina.[1] It is a greenish-yellow, odorless, crystalline
powder.[2][3][4] While primarily used in clinical settings, its handling in a laboratory requires
specific safety protocols to mitigate potential exposure risks.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Nicardipine hydrochloride is provided
below to inform safe handling and storage procedures.
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Property Value
2-(benzyl-methyl amino)ethyl methyl 1,4-
IUPAC Name dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-

pyridinedicarboxylate monohydrochloride[2]

Molecular Formula

C26H29N306 - HCI

Molecular Weight 515.99 g/mol [2][3][4]
Melting Point Approximately 169°C[2][3][4]
Greenish-yellow, odorless, crystalline powder[2]
Appearance
[31[4]
Freely soluble in chloroform, methanol, and
glacial acetic acid; sparingly soluble in
anhydrous ethanol; slightly soluble in n-butanol,
Solubility water, 0.01 M potassium dihydrogen phosphate,

acetone, and dioxane; very slightly soluble in
ethyl acetate; and practically insoluble in

benzene, ether, and hexane.[2][3][4]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to prevent accidental exposure when

handling Nicardipine hydrochloride powder. The following table outlines the recommended

PPE.
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Body Part Required PPE Standard/Specification

ASTM D6978 compliant for
Hands Nitrile gloves chemotherapy/hazardous
drugs[5]

Should be a laminate material
Laboratory coat or gown _ _
Body with long sleeves and knit or
(closed front) )
elastic cuffs[5]

Safety glasses with side )
Eyes ) ANSI Z87.1-compliant
shields or goggles

NIOSH-approved, especially
Respiratory N95 respirator or higher when handling powder outside
of a containment system

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for laboratory safety. The following
step-by-step procedures should be followed.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a cool, dry, and well-ventilated area, protected from light.[6][7]
o Keep the container tightly closed.

2. Handling and Solution Preparation:

¢ All handling of Nicardipine hydrochloride powder should be conducted in a designated area,
such as a chemical fume hood or a biological safety cabinet, to minimize inhalation
exposure.[5]

» Before handling, ensure all required PPE is correctly donned.

¢ Use dedicated, calibrated equipment (e.g., spatulas, weighing paper, glassware).
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» Weigh the desired amount of powder carefully to avoid generating dust.
e When preparing solutions, slowly add the powder to the solvent to prevent splashing.
3. Disposal Plan:

 All disposable materials that have come into contact with Nicardipine hydrochloride,
including gloves, weighing paper, and pipette tips, should be considered hazardous waste.

o Place all contaminated disposable items in a designated, sealed hazardous waste container.

e Unused Nicardipine hydrochloride and solutions should be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations. Do not pour down
the drain.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Nicardipine
hydrochloride in a laboratory setting.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952939?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Personal Protective Equipment (PPE)

y

Prepare work area in a chemical fume hood

Handling

Weigh Nicardipine hydrochloride powder

:

Prepare solution

Cleanup & Disposal

Decontaminate work surfaces and equipment

:

Dispose of waste in designated hazardous waste containers

:

Doff Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: Workflow for safe handling of Nicardipine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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